![molecular formula C27H31N3O3 B2614690 2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]-N-(4-phenylbutan-2-yl)acetamide CAS No. 872861-42-2](/img/structure/B2614690.png)
2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]-N-(4-phenylbutan-2-yl)acetamide
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Description
2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]-N-(4-phenylbutan-2-yl)acetamide is a useful research compound. Its molecular formula is C27H31N3O3 and its molecular weight is 445.563. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Pharmacological Activities of Piracetam and its Derivatives
Piracetam, a nootropic drug, is utilized for treating CNS disorders and is a derivative of γ-aminobutyric acid. It improves learning, memory, brain metabolism, and cognitive abilities. This review highlights the synthesis methodologies and biological activities associated with piracetam and its derivatives, showcasing their potential in treating diseases like alcoholism, Raynaud’s phenomenon, deep vein thrombosis, and brain injury (Dhama et al., 2021).
Thiophene Analogues and Carcinogenic Evaluation
A study on the thiophene analogues of carcinogens benzidine and 4-aminobiphenyl synthesized compounds like 5-p-acetamidophenyl-2-thiophenamine hydrochloride and evaluated their potential carcinogenicity. These compounds were tested for their biological activity, offering insights into their chemical and biological behavior and their potential for eliciting tumors in vivo (Ashby et al., 1978).
Pharmacokinetics and Pharmacodynamics of Bilastine
Bilastine, an antihistamine for allergic rhinitis and urticaria, showcases the importance of understanding the chemical structure for pharmaceutical development. This review covers the properties, chemistry, and analytical methods used for estimating Bilastine, highlighting the necessity for novel, effective, and safe analytical methodologies (Sharma et al., 2021).
Piperidine Alkaloids in Medicinal Chemistry
Piperidine alkaloids, derived from genus Piper and found in conifers like Pinus, have significant medicinal importance. This review presents clinical applications of piperidine alkaloids, emphasizing their therapeutic efficacy and potential in drug research for creating new therapeutic profiles (Singh et al., 2021).
Stereochemistry of Phenylpiracetam
The review on phenylpiracetam and its derivatives emphasizes the relationship between the configuration of stereocenters and their biological properties. The pharmacological testing of individual enantiomers highlights the advantages of selecting the most effective stereoisomer for drug development (Veinberg et al., 2015).
Properties
IUPAC Name |
2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]-N-(4-phenylbutan-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H31N3O3/c1-20(14-15-21-10-4-2-5-11-21)28-27(33)26(32)23-18-30(24-13-7-6-12-22(23)24)19-25(31)29-16-8-3-9-17-29/h2,4-7,10-13,18,20H,3,8-9,14-17,19H2,1H3,(H,28,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBJAHKRCDCFHAB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCC1=CC=CC=C1)NC(=O)C(=O)C2=CN(C3=CC=CC=C32)CC(=O)N4CCCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H31N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.